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Compound of Interest

Compound Name: OSU-53

Cat. No.: B609785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and disposal of

OSU-53, a novel, orally active AMP-activated protein kinase (AMPK) activator and direct

mammalian target of rapamycin (mTOR) inhibitor. Developed at The Ohio State University,

OSU-53 is a valuable tool in cancer research, particularly in studies involving neoplasms.

Adherence to these guidelines is critical to ensure personnel safety and maintain experimental

integrity.

Chemical and Physical Properties
OSU-53 is a complex organic molecule with the following properties:
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Property Value

IUPAC Name

N-{4-[3-(1-Methyl-cyclohexylmethyl)-2,4-dioxo-

thiazolidin-5-ylidenemethyl]-phenyl}-4-nitro-3-

trifluoromethyl-benzenesulfonamide[1]

Molecular Formula C25H24F3N3O6S2[1][2]

Molecular Weight 583.60 g/mol [1][2]

CAS Number 1290069-19-0[1][2]

Appearance Solid (assumed)

Solubility Soluble in DMSO (for in vitro studies)

Personal Protective Equipment (PPE)
As a standard practice for handling all chemical compounds in a laboratory setting, appropriate

Personal Protective Equipment (PPE) must be worn at all times. While a specific Safety Data

Sheet (SDS) for OSU-53 is not publicly available, the following general guidelines from The

Ohio State University's Department of Chemistry and Biochemistry should be followed.[3][4]
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PPE Category Requirement Rationale

Eye Protection

ANSI Z87.1 compliant safety

glasses or chemical splash

goggles. A face shield should

be worn if there is a potential

for splashes.[5]

Protects eyes from accidental

splashes or aerosolized

particles of the compound.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Disposable

gloves should be discarded

immediately after use and

never be worn outside of the

laboratory.[6]

Prevents skin contact with the

compound.

Body Protection

A lab coat that covers the

wearer to near the knees must

be worn and buttoned. For

handling powders outside of a

fume hood, additional

protection such as disposable

sleeves may be necessary.[3]

[6]

Protects skin and clothing from

contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of any dust or

aerosols.

Minimizes the risk of

respiratory exposure.

Operational Plan: Handling and Storage
Handling:

Engineering Controls: All work with OSU-53, especially handling of the solid compound,

should be performed in a certified chemical fume hood to minimize inhalation exposure.[7]

Personal Hygiene: Avoid direct contact with the compound. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.
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Spill Procedures: In the event of a spill, isolate the area. For small spills of solid material,

carefully sweep up the material, avoiding dust generation, and place it in a sealed container

for disposal. For liquid spills, absorb with an inert material and place in a sealed container for

disposal. The spill area should then be decontaminated.

Storage:

For optimal stability, OSU-53 should be stored under the following conditions:

Condition
Short-Term (days to
weeks)

Long-Term (months to
years)

Temperature 0 - 4 °C[1] -20 °C[1]

Environment Dry and dark location[1] Dry and dark location[1]

OSU-53 is shipped under ambient temperature as a non-hazardous chemical and is stable for

several weeks during ordinary shipping.[1]

Disposal Plan
As a research chemical, OSU-53 and any contaminated materials must be disposed of as

chemical waste in accordance with institutional and local regulations. The Ohio State University

Environmental Health and Safety provides the following general guidelines for chemical waste

disposal, which should be applied to OSU-53.[8][9][10]

Waste Identification: All waste containing OSU-53 must be clearly labeled with its contents.

Containerization: Use a compatible, sealed, and properly labeled waste container. Do not

mix with incompatible waste streams.

Collection: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup of chemical waste.[10] Do not dispose of OSU-53 down the drain or in

regular trash.[9][11]

Experimental Protocols
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OSU-53 has been utilized in various preclinical studies to investigate its therapeutic potential.

Below are summarized methodologies from key experiments.

In Vitro Cell Viability Assay:

Cancer cell lines (e.g., MDA-MB-231, MDA-MB-468) are seeded in 96-well plates.

Cells are treated with varying concentrations of OSU-53 (or a vehicle control, such as

DMSO) for specified time periods (e.g., 24, 48, 72 hours).

Cell viability is assessed using a standard method, such as the MTT assay.

The half-maximal inhibitory concentration (IC50) is calculated to determine the potency of

the compound.

Western Blot Analysis for Protein Phosphorylation:

Cells are treated with OSU-53 for a specified time.

Cells are lysed, and protein concentrations are determined.

Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

Membranes are incubated with primary antibodies specific for phosphorylated and total

forms of target proteins (e.g., AMPK, mTOR).

Following incubation with secondary antibodies, protein bands are visualized using an

appropriate detection system.

Signaling Pathway of OSU-53
The primary mechanism of action of OSU-53 is the activation of AMP-activated protein kinase

(AMPK) and the direct inhibition of the mammalian target of rapamycin (mTOR). This dual

activity disrupts cellular energy homeostasis and inhibits signaling pathways crucial for cancer

cell growth and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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